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Compound of Interest

Compound Name:
8-Chloro-5-methyl-2-

phenylquinoline

CAS No.: 25413-16-5

Cat. No.: B14001536

Get Quote

Product Code:[Generic Research Compound] Chemical Class: Substituted Quinoline / Biaryl

System Molecular Formula: C₁₆H₁₂ClN Molecular Weight: 253.73 g/mol

Executive Summary & Chemical Profile
8-Chloro-5-methyl-2-phenylquinoline is a lipophilic heterocyclic building block often used in

medicinal chemistry as a scaffold for antimalarial or anticancer agents. Its stability profile is

governed by three structural features: the 2-phenylquinoline core (a chromophore susceptible

to photo-excitation), the 5-methyl group (a benzylic site prone to radical oxidation), and the 8-

chloro substituent (generally stable but electronically significant).

Key Stability takeaway: This compound is chemically stable in neutral organic solvents under

dark conditions but exhibits moderate photosensitivity and solubility-driven precipitation in

aqueous buffers.
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Solvent
Solubility
Rating

Stability Risk
Max Conc.
(Approx)

Recommendati
on

DMSO High Low* >50 mM

Recommended

for stock

solutions.

Ethanol Moderate Low ~10-20 mM

Good for

biological

assays; avoid

long-term

storage.

Water/PBS Insoluble N/A <10 µM

Do NOT use for

stock

preparation.

Acetonitrile High Low >50 mM

Excellent for

analytical

standards

(HPLC/LCMS).

*Note: While DMSO is chemically inert toward aryl chlorides like the 8-Cl group, commercial

DMSO can contain trace peroxides that may accelerate benzylic oxidation of the 5-methyl

group over months.

Protocol: Preparation of a 10 mM Stock Solution
Weighing: Weigh 2.54 mg of solid into a chemically resistant amber glass vial (to minimize

light exposure).

Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%, stored under N₂).

Mixing: Vortex for 30 seconds. If solid persists, sonicate at room temperature (25°C) for 5

minutes. Avoid heating above 40°C to prevent accelerated oxidation.

Storage: Aliquot into single-use amber vials. Store at -20°C.
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Stability & Degradation Mechanisms
Mechanistic Insight
Unlike 4-haloquinolines, which are prone to hydrolysis in polar aprotic solvents (due to

vinylogous acid chloride character) [1], the 8-chloro substituent is an unactivated aryl chloride

and is highly resistant to hydrolysis in DMSO or water.

The primary degradation vectors are Photochemical and Oxidative:

Benzylic Oxidation: The 5-methyl group is electronically activated by the quinoline ring. In the

presence of air and light, it can slowly oxidize to the alcohol, aldehyde, or carboxylic acid.

Photodegradation: The 2-phenylquinoline system extends conjugation, creating a

fluorophore that can generate singlet oxygen (¹O₂) upon UV-Vis irradiation, leading to self-

oxidation or dimerization [2].

Visualized Pathway (Graphviz)
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Caption: Primary degradation pathways include photo-excitation leading to benzylic oxidation

and N-oxide formation via solvent impurities.

Troubleshooting & FAQs
Q1: My DMSO stock solution has turned from colorless
to faint yellow. Is it still usable?
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Diagnosis:Likely Oxidative Aging.

Cause: Quinolines with extended conjugation (like 2-phenyl) often exhibit "yellowing" due to

trace N-oxide formation or the formation of conjugated oxidation byproducts (e.g.,

aldehydes) [3].

Action: Run a check via LC-MS.

Acceptable: If Purity > 95% and the main peak is M+H = 254.1.

Discard: If you see significant peaks at M+16 (N-oxide) or M+14 (Carbonyl).

Prevention: Store under Argon/Nitrogen gas in amber vials.

Q2: I observe a white precipitate when diluting the
DMSO stock into cell culture media.
Diagnosis:Solubility Crash (Reprecipitation).

Cause: The compound is highly lipophilic (cLogP ~ 4.5-5.0). Rapid dilution into aqueous

media causes the compound to crash out before it can disperse, often forming micro-crystals

that are invisible to the naked eye but cytotoxic.

Action:

Serial Dilution: Do not jump from 100% DMSO to 0.1% DMSO. Perform an intermediate

step in PBS/DMSO (1:1).

Sonication: Sonicate the media for 10-15 seconds after addition.

Limit: Ensure final concentration is < 10-20 µM in aqueous buffer.

Q3: Can I use this compound in a UV-crosslinking
experiment?
Diagnosis:High Risk of Photolysis.
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Cause: The 2-phenylquinoline moiety absorbs strongly in the UV region. High-intensity UV

will likely degrade the compound or cause it to react non-specifically with proteins via radical

mechanisms [2].

Action: Perform a control experiment: Irradiate the compound alone in buffer and check

stability by HPLC. If degradation > 10%, this method is unsuitable.

Analytical Validation Protocol
To verify the integrity of your compound, use the following standardized HPLC method.

Standard HPLC-UV/MS Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-1 min: 5% B

1-8 min: 5% → 95% B

8-10 min: 95% B

Detection: UV at 254 nm (aromatic core) and 320 nm (conjugation band).

Expected Retention: The compound is non-polar and will elute late (approx. 7-8 min in a 10-

min run).

Data Interpretation
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Observed Mass (m/z) Identity Status

254.1 / 256.1
Parent Compound (Cl isotope

pattern 3:1)
Pass

270.1 N-Oxide (+16 Da) Impurity (Oxidation)

268.1 Aldehyde (+14 Da) Impurity (Benzylic Ox)

236.1 De-chlorinated (-34 Da + 1) Impurity (Photoreduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14001536/docs#technical-support-center-8-chloro-5-
methyl-2-phenylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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